![molecular formula C15H17NO5S B2920978 8-methoxy-3-(piperidin-1-ylsulfonyl)-2H-chromen-2-one CAS No. 950280-27-0](/img/structure/B2920978.png)
8-methoxy-3-(piperidin-1-ylsulfonyl)-2H-chromen-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
8-methoxy-3-(piperidin-1-ylsulfonyl)-2H-chromen-2-one, also known as PPSM, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound is a derivative of the natural product coumarin, which is known for its diverse pharmacological activities.
Mechanism of Action
The mechanism of action of 8-methoxy-3-(piperidin-1-ylsulfonyl)-2H-chromen-2-one is not fully understood. However, it is believed to exert its pharmacological effects through the inhibition of various enzymes and signaling pathways. For example, this compound has been shown to inhibit COX-2, which is involved in the production of inflammatory mediators such as prostaglandins. This compound has also been found to inhibit PDE4, which is involved in the regulation of cyclic adenosine monophosphate (cAMP) levels in cells.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. This compound has also been found to induce cell cycle arrest and apoptosis in cancer cells, as well as inhibit the replication of the hepatitis B virus. Additionally, this compound has been shown to possess antioxidant activity, which may contribute to its anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One advantage of using 8-methoxy-3-(piperidin-1-ylsulfonyl)-2H-chromen-2-one in lab experiments is its diverse pharmacological activities. This compound has been shown to exhibit anti-inflammatory, anticancer, and antiviral effects, making it a potential candidate for drug discovery and development. Additionally, this compound has been found to possess antioxidant activity, which may be useful in the treatment of oxidative stress-related diseases. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound in vivo.
Future Directions
There are several future directions for research on 8-methoxy-3-(piperidin-1-ylsulfonyl)-2H-chromen-2-one. One area of interest is the development of this compound-based drugs for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease. Another area of interest is the use of this compound as a potential cancer therapy. Further studies are needed to determine the efficacy of this compound in vivo and its potential as a chemotherapeutic agent. Additionally, the antiviral activity of this compound against the hepatitis B virus warrants further investigation, with the potential for the development of new antiviral drugs. Overall, this compound is a promising compound with a range of potential applications in drug discovery and development.
Synthesis Methods
8-methoxy-3-(piperidin-1-ylsulfonyl)-2H-chromen-2-one can be synthesized using a multi-step process involving the condensation of 4-hydroxycoumarin with piperidine-1-sulfonyl chloride, followed by methylation using dimethyl sulfate. The final product is obtained after purification using column chromatography.
Scientific Research Applications
8-methoxy-3-(piperidin-1-ylsulfonyl)-2H-chromen-2-one has been shown to exhibit a range of pharmacological activities, including anti-inflammatory, anticancer, and antiviral effects. It has been found to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are involved in inflammatory processes. This compound has also been shown to induce cell cycle arrest and apoptosis in cancer cells, making it a potential candidate for cancer therapy. Additionally, this compound has been found to possess antiviral activity against the hepatitis B virus.
properties
IUPAC Name |
8-methoxy-3-piperidin-1-ylsulfonylchromen-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO5S/c1-20-12-7-5-6-11-10-13(15(17)21-14(11)12)22(18,19)16-8-3-2-4-9-16/h5-7,10H,2-4,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQBWMGDVXWJMOA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OC(=O)C(=C2)S(=O)(=O)N3CCCCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.